N,N'-bis[(5-bromo-2-thienyl)methylene]-1,5-naphthalenediamine
Overview
Description
N,N'-bis[(5-bromo-2-thienyl)methylene]-1,5-naphthalenediamine, commonly known as BTNA, is a synthetic compound that has been extensively studied for its potential applications in scientific research. This compound belongs to the family of thienyl-containing Schiff bases and has been found to possess a wide range of biological activities.
Mechanism of Action
The exact mechanism of action of BTNA is not fully understood. However, it has been suggested that BTNA exerts its biological activities by interacting with various cellular targets, including DNA, enzymes, and proteins. BTNA has been shown to inhibit the activity of various enzymes, including tyrosinase, which is involved in the synthesis of melanin. It has also been shown to induce apoptosis in cancer cells by activating the intrinsic apoptotic pathway.
Biochemical and Physiological Effects:
BTNA has been found to exhibit a wide range of biochemical and physiological effects. It has been shown to inhibit the growth of various cancer cell lines, including breast, lung, and colon cancer cells. BTNA has also been shown to exhibit antifungal activity against various fungal strains, including Candida albicans. In addition, BTNA has been found to exhibit antibacterial activity against various bacterial strains, including Staphylococcus aureus and Escherichia coli.
Advantages and Limitations for Lab Experiments
One of the main advantages of using BTNA in lab experiments is its wide range of biological activities. This makes it a potential candidate for the development of new drugs for the treatment of various diseases. However, one of the main limitations of using BTNA is its low solubility in water, which can make it difficult to use in certain experiments.
Future Directions
There are several future directions for the study of BTNA. One potential direction is the development of new derivatives of BTNA with improved solubility and biological activity. Another potential direction is the investigation of the mechanism of action of BTNA and its potential targets. Furthermore, the potential use of BTNA as a therapeutic agent for the treatment of various diseases, including cancer, fungal infections, and bacterial infections, should be explored further.
Scientific Research Applications
BTNA has been extensively studied for its potential applications in scientific research. It has been found to possess a wide range of biological activities, including anticancer, antifungal, antibacterial, and antiviral properties. BTNA has also been shown to exhibit antioxidant and anti-inflammatory activities, making it a potential candidate for the treatment of various diseases.
properties
IUPAC Name |
1-(5-bromothiophen-2-yl)-N-[5-[(5-bromothiophen-2-yl)methylideneamino]naphthalen-1-yl]methanimine | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H12Br2N2S2/c21-19-9-7-13(25-19)11-23-17-5-1-3-15-16(17)4-2-6-18(15)24-12-14-8-10-20(22)26-14/h1-12H | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HYLIBLGHYZRRDZ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC2=C(C=CC=C2N=CC3=CC=C(S3)Br)C(=C1)N=CC4=CC=C(S4)Br | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H12Br2N2S2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
504.3 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1-(5-bromothiophen-2-yl)-N-[5-[(5-bromothiophen-2-yl)methylideneamino]naphthalen-1-yl]methanimine |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.